Cas no 1804091-13-1 (3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic acid)

• Product Name: 3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic acid
• CAS No: 1804091-13-1
• MF: C₁₃H₁₅IO₅
• MW: 378.159676790237
• CID: 4797269
• Update Time: 2025-05-20

3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic acid

• Inchi： 1S/C13H15IO5/c1-2-19-11(15)4-3-8-5-9(7-10(14)6-8)12(16)13(17)18/h5-7,12,16H,2-4H2,1H3,(H,17,18)
• InChI Key： XWAIEUJSNWZTSO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(=O)O)O)C=C(C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8

Additional information on 3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic acid

3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic Acid: A Comprehensive Overview

3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic acid (CAS No. 1804091-13-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a mandelic acid backbone, which is a derivative of alpha-hydroxy acid, substituted at the 5-position with an iodine atom and at the 3-position with a 3-ethoxy-3-oxopropyl group. These substituents confer distinct chemical and biological properties, making it a valuable compound for research and industrial applications.

The mandelic acid moiety in this compound is a well-known structure in organic chemistry, characterized by its hydroxyl and carboxylic acid groups. The substitution at the 5-position with an iodine atom introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the 3-ethoxy-3-oxopropyl group adds complexity to the molecule, potentially enhancing its solubility or bioavailability. This combination of functional groups makes 3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic acid a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of iodinated compounds in medicinal chemistry, particularly in areas such as radiotherapy and diagnostics. The presence of an iodine atom in 5-iodomandelic acid derivatives allows for potential applications in radiolabeling and imaging techniques. For instance, iodine can serve as a radiotracer in positron emission tomography (PET) scans, enabling researchers to study molecular processes in vivo. This property positions 3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic acid as a promising candidate for use in diagnostic agents or therapeutic compounds.

The synthesis of 3-(3-Ethoxy-3-oxopropyl)-5-iodomandelic acid involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and esterifications. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to accelerate reaction times while maintaining product quality. Such advancements in synthetic methodology underscore the growing interest in this compound within the scientific community.

In terms of biological activity, 5-iodomandelic acid derivatives have been investigated for their potential anti-inflammatory and antioxidant properties. Studies have demonstrated that these compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, their ability to scavenge free radicals suggests that they may play a role in protecting cells from oxidative stress-related damage. These findings open up new avenues for exploring 3-(3-Ethoxy-3-Oxopropyl)-5-Iodomandelic Acid as a therapeutic agent for conditions such as arthritis or neurodegenerative diseases.

The structural versatility of Mandelic Acid Derivatives also makes them valuable in peptide synthesis and combinatorial chemistry. The hydroxyl group on the mandelic acid backbone can be functionalized to create diverse libraries of compounds for high-throughput screening. In this context, 5-Iodo Mandelic Acid Derivatives are particularly useful due to their ability to undergo nucleophilic substitution reactions at the iodine position. This reactivity allows chemists to introduce various substituents, thereby expanding the scope of potential applications.

From an industrial perspective, Mandelate Esters, including those derived from Mandelic Acid, are widely used as chiral auxiliaries in asymmetric synthesis. The stereochemical control provided by these auxiliaries is crucial for producing enantiomerically pure compounds, which are essential in pharmaceutical manufacturing. The presence of an ethoxy group in Mandelic Acid Derivatives further enhances their utility by improving solubility or acting as a protecting group during complex syntheses.

Recent advancements in green chemistry have also influenced the production of Mandelic Acid Derivatives like Mandelaic Acid Iodide derivatives. Researchers are increasingly adopting environmentally friendly methods, such as enzymatic catalysis or solvent-free reactions, to synthesize these compounds. These approaches not only reduce waste but also align with global efforts to promote sustainable chemical practices.

In conclusion, Mandelaic Acid Iodide derivatives, particularly Mandelic Acid Ethoxypropionitrile derivatives, represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties, coupled with recent advances in synthetic methodologies and biological applications, make them indispensable tools for researchers and industry professionals alike.